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Compound of Interest

Compound Name: Diethyl (3-iodoheptyl)phosphonate

CAS No.: 284661-82-1

Cat. No.: B12584673

Get Quote

Executive Summary & Molecule Profile
Diethyl (3-iodoheptyl)phosphonate is a bifunctional synthetic linchpin characterized by a

reactive secondary iodide at the

-position relative to a phosphonate ester. It is primarily accessed via Atom Transfer Radical
Addition (ATRA) of diethyl iodomethylphosphonate to 1-hexene.

This molecule serves as a critical intermediate for:

Cyclopropylphosphonates: Via intramolecular 1,3-alkylation (a key motif in glutamatergic

ligands).

Alkenylphosphonates: Via dehydrohalogenation (HWE reagents).

Functionalized Phosphonates: Via radical or nucleophilic substitution at the C3 position.
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Property Specification

IUPAC Name Diethyl (3-iodoheptyl)phosphonate

Formula

Molecular Weight 362.19 g/mol

Key Moiety
-Iodoalkyl phosphonate (

)

Stability
Light-sensitive (C-I bond); store at -20°C under

Argon.

Core Protocol: Catalytic Synthesis via Metal-
Mediated ATRA
The most robust route to Diethyl (3-iodoheptyl)phosphonate is the Kharasch addition (ATRA)

of Diethyl iodomethylphosphonate to 1-Hexene. While thermal initiation (AIBN) is possible,

metal-catalyzed methods offer superior control over polydispersity and side reactions

(telomerization).

Method A: Copper-Catalyzed Atom Transfer Radical
Addition
Rationale: Copper complexes with nitrogen ligands (e.g., TPMA or bipyridine) modulate the

redox potential of the Cu(I)/Cu(II) couple, facilitating the reversible homolysis of the activated

C-I bond in the phosphonate precursor.

Materials
Precursor: Diethyl iodomethylphosphonate (1.0 equiv)

Substrate: 1-Hexene (2.0 - 3.0 equiv)

Catalyst: CuCl (5 mol%)

Ligand: TPMA (Tris(2-pyridylmethyl)amine) (5 mol%) or 2,2'-Bipyridine.
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Reductant: Sodium Ascorbate (10 mol%) - Optional, to maintain active Cu(I).

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

Step-by-Step Protocol
Catalyst Preparation: In a glovebox or under strict

flow, charge a Schlenk tube with CuCl (5 mg, 0.05 mmol) and TPMA (14.5 mg, 0.05 mmol).
Add degassed MeCN (2 mL) and stir until a homogeneous complex forms (often
green/brown).

Reaction Assembly: Add Diethyl iodomethylphosphonate (278 mg, 1.0 mmol) and 1-Hexene

(252 mg, 3.0 mmol) to the catalyst solution.

Deoxygenation: Perform three Freeze-Pump-Thaw cycles to remove dissolved oxygen

(critical to prevent radical quenching).

Execution: Heat the sealed vessel to 60°C for 12–24 hours. Monitor consumption of the

iodomethylphosphonate via

NMR (Shift from

~19 ppm to ~30 ppm for product).

Work-up: Cool to room temperature. Dilute with

and pass through a short pad of neutral alumina or silica to remove copper salts.

Purification: Concentrate in vacuo. Purify via flash column chromatography (Gradient: 0%

50% EtOAc in Hexanes). The product is a pale yellow oil.

Method B: Photoredox-Catalyzed ATRA (Metal-Free
Option)
Rationale: Uses visible light and an organic photocatalyst (Eosin Y) to generate the radical

species under milder conditions, reducing metal contamination.
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Protocol
Mix: Combine Diethyl iodomethylphosphonate (1.0 equiv), 1-Hexene (3.0 equiv), Eosin Y (1

mol%), and

(1.0 equiv) in wet DMSO/H2O.

Irradiate: Expose to Green LEDs (530 nm) at Room Temperature for 12 hours.

Mechanism: The excited photocatalyst reduces the C-I bond via Single Electron Transfer

(SET), generating the

-phosphonyl radical which adds to the alkene.

Mechanistic Insight & Visualization
The reaction follows a radical chain mechanism.[1] The catalyst (Cu-L) acts as a halogen atom

carrier, preventing the "radical explosion" associated with pure chain reactions and minimizing

oligomerization.
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Caption: Copper-catalyzed Atom Transfer Radical Addition (ATRA) cycle. The catalyst shuttles

iodine, controlling radical concentration.

Downstream Applications & Transformations
Diethyl (3-iodoheptyl)phosphonate is rarely the end-product; it is a "masked" reactive

intermediate.

Application 1: Synthesis of Cyclopropylphosphonates
This is the primary utility. Treatment with a base triggers

-elimination (intramolecular alkylation).

Reagents: NaH (1.2 equiv) or LiHMDS in THF.
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Conditions: 0°C

RT, 2 hours.

Outcome: Formation of Diethyl (2-butylcyclopropyl)phosphonate.

Significance: Cyclopropylphosphonates are bioisosteres of phosphates and are used in

NMDA receptor antagonists.

Application 2: Palladium-Catalyzed Cross-Coupling
The secondary iodide at C3 is prone to

-hydride elimination, making standard Suzuki couplings difficult.

Recommended Protocol: Nickel-catalyzed reductive cross-coupling (electrophile-electrophile

coupling) is superior for this substrate.

Catalyst:

/ Pybox ligand.

Partner: Aryl iodide or Alkyl bromide + Mn dust (reductant).

Troubleshooting & Critical Parameters
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Issue Probable Cause Corrective Action

Low Conversion
Radical quenching by

.

Rigorous Freeze-Pump-Thaw

(x3). Use an Argon glovebox if

possible.

Oligomerization
Low catalyst activity or excess

alkene.

Increase catalyst load to 10

mol%. Use a larger excess of

alkene (5 equiv) to favor

monomer addition over

polymerization.

Protodeiodination
Presence of H-atom donors

(solvent).[1]

Avoid THF/Ethers in radical

steps; use MeCN or DCM.

Instability Photolytic cleavage of C-I.

Wrap reaction vessels in

aluminum foil. Store product in

amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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